Cas no 921806-78-2 (2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline)

• Product Name: 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline
• CAS No: 921806-78-2
• MF: C₂₁H₁₉F₃N₂O
• MW: 372.383575677872
• CID: 6466273
• Update Time: 2025-10-31

2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline
• 2-pyrrolidin-1-yl-8-[[3-(trifluoromethyl)phenyl]methoxy]quinoline

• Inchi： 1S/C21H19F3N2O/c22-21(23,24)17-7-3-5-15(13-17)14-27-18-8-4-6-16-9-10-19(25-20(16)18)26-11-1-2-12-26/h3-10,13H,1-2,11-12,14H2
• InChI Key： ZHTILEGMCPXDFW-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2OCC2=CC=CC(C(F)(F)F)=C2)=CC=C1N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline

Introduction to 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 921806-78-2)

2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 921806-78-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The presence of both a pyrrolidine moiety and a trifluoromethylphenylmethoxy substituent in its structure contributes to its distinct chemical behavior and potential therapeutic applications.

The molecular structure of 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline is characterized by a quinoline core, which is a well-known scaffold in medicinal chemistry. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of the pyrrolidin-1-yl group enhances the compound's solubility and bioavailability, while the trifluoromethyl group improves its metabolic stability and binding affinity to biological targets. These structural features make it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline has emerged as a promising candidate in this context. Its ability to interact with various biological pathways has been highlighted in several preclinical studies. These studies suggest that the compound may exhibit potent activity against certain types of cancer, inflammation, and infectious diseases. The combination of its structural features and observed biological effects positions it as a valuable asset in the quest for new therapeutic agents.

One of the most compelling aspects of 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline is its potential to serve as a lead compound for the development of next-generation drugs. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this molecule that could offer improved pharmacokinetic profiles. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with target enzymes and receptors, thereby increasing the compound's therapeutic potential.

The synthesis of 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency, paving the way for large-scale production and further investigation.

From a regulatory perspective, 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline (CAS No. 921806-78-2) must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Current research efforts are focused on optimizing its pharmacological properties through structural modifications. By fine-tuning its chemical structure, scientists aim to develop derivatives that exhibit superior therapeutic effects while minimizing adverse reactions.

The impact of this compound extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly interested in exploring quinoline derivatives due to their versatility and potential therapeutic benefits. The unique combination of structural elements in 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline makes it a valuable asset in the drug development pipeline.

In conclusion, 2-(pyrrolidin-1-yl)-8-{3-(trifluoromethyl)phenylmethoxy}quinoline represents a cutting-edge compound with substantial potential in pharmaceutical applications. Its distinctive structure, combined with promising biological activities, positions it as a key player in the ongoing effort to develop innovative therapies for various diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.